Cas no 149575-65-5 (1,3-Benzothiazole-4-sulfonyl Chloride)

1,3-Benzothiazole-4-sulfonyl Chloride structure
149575-65-5 structure
Product Name:1,3-Benzothiazole-4-sulfonyl Chloride
CAS No:149575-65-5
MF:C7H4ClNO2S2
MW:233.695158004761
MDL:MFCD16251206
CID:100172
PubChem ID:14951212
Update Time:2025-04-18

1,3-Benzothiazole-4-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Benzothiazolesulfonylchloride
    • 1,3-Benzothiazole-4-sulfonyl Chloride
    • Benzo[d]thiazole-4-sulfonyl chloride
    • 4-Benzothiazolesulfonyl Chloride
    • BCP34434
    • SCHEMBL3739722
    • SY157100
    • 149575-65-5
    • IAHKZUNYBBKBDO-UHFFFAOYSA-N
    • F18395
    • J-008601
    • CS-0447096
    • benzothiazole-4-sulfonyl chloride
    • MFCD16251206
    • Benzo[d]thiazole-4-sulfonyl chloride;4-Benzothiazolesulfonyl Chloride
    • EN300-152503
    • Benzo[d]thiazole-4-sulfonylchloride
    • AKOS006334624
    • DTXSID40565961
    • FT-0662580
    • DB-121181
    • MDL： MFCD16251206
    • Inchi： 1S/C7H4ClNO2S2/c8-13(10,11)6-3-1-2-5-7(6)9-4-12-5/h1-4H
    • InChI Key： IAHKZUNYBBKBDO-UHFFFAOYSA-N
    • SMILES： ClS(C1=CC=CC2=C1N=CS2)(=O)=O

Computed Properties

  • Exact Mass: 232.93700
  • Monoisotopic Mass: 232.9371984g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Density: 1.635±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 108-109°C
  • Boiling Point: 376.977 °C at 760 mmHg
  • Flash Point: 181.79 °C
  • Solubility: Very slightly soluble (0.51 g/l) (25 º C),
  • PSA: 83.65000
  • LogP: 3.30460

1,3-Benzothiazole-4-sulfonyl Chloride Pricemore >>

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abcr
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1,3-Benzothiazole-4-sulfonyl Chloride Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:149575-65-5)1,3-Benzothiazole-4-sulfonyl Chloride
Order Number:A884256
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:11
Price ($):390.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:149575-65-5)1,3-Benzothiazole-4-sulfonyl Chloride
A884256
Purity:99%
Quantity:1g
Price ($):390.0
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